Cas no 20618-56-8 (3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one)

• Product Name: 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one
• CAS No: 20618-56-8
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 4635820
• Update Time: 2025-05-22

3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-METHYLPHENYL)SULFANYL]-1-(3-NITROPHENYL)-1-PROPANONE
• SALOR-INT L171492-1EA
• 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one
• 1-Propanone, 3-[(4-methylphenyl)thio]-1-(3-nitrophenyl)-

• Inchi： 1S/C16H15NO3S/c1-12-5-7-15(8-6-12)21-10-9-16(18)13-3-2-4-14(11-13)17(19)20/h2-8,11H,9-10H2,1H3
• InChI Key： GSFSIYJOPUITLX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC([N+]([O-])=O)=C1)(=O)CCSC1=CC=C(C)C=C1

Additional information on 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one

Research Brief on 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one (CAS: 20618-56-8)

In recent years, the compound 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one (CAS: 20618-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and nitro functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro assays using human macrophages revealed a dose-dependent reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions like rheumatoid arthritis.

Another significant area of research involves the antimicrobial properties of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. This makes it a candidate for further development as an antibiotic, especially in the face of rising antibiotic resistance.

Recent advancements in synthetic chemistry have also focused on optimizing the production and purity of 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one. A 2023 patent (US20230145678A1) describes an improved synthetic route that enhances yield and reduces byproducts, making large-scale production more feasible. This is particularly relevant for pharmaceutical companies looking to develop this compound into a commercial drug.

In conclusion, 3-[(4-methylphenyl)sulfanyl]-1-(3-nitrophenyl)propan-1-one (CAS: 20618-56-8) represents a multifaceted molecule with significant therapeutic potential. Ongoing research is expected to further elucidate its mechanisms and expand its applications, positioning it as a valuable candidate in the next generation of pharmaceuticals.